Isopropyl benzenesulfonate

Specification

• CAS No.: 6214-18-2
• Molecular Formula: C9H12O3S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: propan-2-yl benzenesulfonate
• Standard InChI: InChI=1S/C9H12O3S/c1-8(2)12-13(10,11)9-6-4-3-5-7-9/h3-8H,1-2H3
• Standard InChI Key: YQZZXXKFKTWDPY-UHFFFAOYSA-N
• SMILES: CC(C)OS(=O)(=O)C1=CC=CC=C1
• Canonical SMILES: CC(C)OS(=O)(=O)C1=CC=CC=C1
• Appearance: Clear Colourless Oil

Introduction

Chemical Identification and Structure

Isopropyl benzenesulfonate, also known as benzenesulfonic acid isopropyl ester, is an organic compound belonging to the sulfonate ester family. It is characterized by a benzene ring attached to a sulfonate group, which is further connected to an isopropyl group through an ester linkage.

Nomenclature and Identifiers

The compound is recognized through various systematic and trivial names in chemical databases and literature. The following table summarizes the key identifiers:

Parameter	Information
IUPAC Name	Propan-2-yl benzenesulfonate
Common Names	Isopropyl benzenesulfonate, Benzenesulfonic acid isopropyl ester, Isopropyl besylate
CAS Number	6214-18-2
Molecular Formula	C₉H₁₂O₃S
Molecular Weight	200.25 g/mol
SMILES	CC(C)OS(=O)(=O)C1=CC=CC=C1
PubChem CID	12441430
InChI Key	YQZZXXKFKTWDPY-UHFFFAOYSA-N

This compound features a benzenesulfonic acid moiety bonded to an isopropyl group through an ester linkage, creating a structure with both aromatic and aliphatic components.

Structural Characteristics

The molecular structure of isopropyl benzenesulfonate consists of a benzene ring directly bonded to a sulfur atom, which is part of the sulfonate group (SO₃). The sulfonate group is attached to an isopropyl group (CH(CH₃)₂) through an oxygen atom, forming an ester bond. This arrangement gives the molecule its characteristic reactivity and physical properties.

Physical and Chemical Properties

Isopropyl benzenesulfonate exhibits distinctive physical and chemical properties that influence its behavior in various applications and reactions.

Physical Properties

The compound exists as a colorless to pale yellow liquid at room temperature with specific physical characteristics that are important for its handling and application:

Property	Value
Physical State	Liquid
Color	Colorless to pale yellow
Boiling Point	155°C (at 7 Torr)
Density	1.145 g/cm³
Refractive Index	1.5020
Solubility	Soluble in chloroform and ethyl acetate
Storage Condition	Sealed in dry container at room temperature; some sources recommend 4°C

These physical properties make isopropyl benzenesulfonate suitable for various laboratory applications and synthetic processes.

Chemical Reactivity

As a sulfonate ester, isopropyl benzenesulfonate demonstrates specific chemical reactivity patterns:

• It can undergo nucleophilic substitution reactions where the isopropyl group can be displaced by various nucleophiles.

• The compound is susceptible to hydrolysis under acidic or basic conditions, yielding benzenesulfonic acid and isopropanol.

• It may participate in elimination reactions under certain conditions due to the presence of the isopropyl group.

Applications and Uses

Isopropyl benzenesulfonate has several important applications in chemical research and pharmaceutical industries.

Pharmaceutical Applications

The compound has significant relevance in pharmaceutical research and development:

• It serves as a potential genotoxic impurity in drug substances, requiring careful monitoring during pharmaceutical manufacturing processes.

• The compound is utilized as a reference standard for analytical quality control in pharmaceutical testing.

• It functions as a reagent in the synthesis of certain pharmaceutical intermediates.

Chemical Synthesis

In chemical synthesis, isopropyl benzenesulfonate finds utility as:

• A sulfonating agent in various organic transformations

• An intermediate in the preparation of other sulfonate derivatives

• A reagent for introducing sulfonate functionality into organic molecules.

Hazard Type	Classification
Acute Toxicity (Oral)	Harmful if swallowed
Skin Corrosion/Irritation	Causes severe skin burns
Serious Eye Damage/Irritation	Causes serious eye damage
Skin Sensitization	May cause allergic skin reaction
Environmental	Information not fully available in provided sources

These hazard classifications necessitate appropriate safety measures when handling the compound.

Precautionary Measures

The following precautionary measures should be observed when handling isopropyl benzenesulfonate:

• Wear appropriate personal protective equipment including chemical-resistant gloves, safety goggles, and protective clothing.

• Work in well-ventilated areas or under a fume hood to prevent inhalation of vapors.

• Avoid contact with skin, eyes, and clothing.

• Store in tightly closed containers in a cool, dry place away from oxidizing agents.

• Have emergency eye wash stations and safety showers readily available in areas where the compound is used.

Research Significance and Studies

Analytical Methods

Various analytical methods have been developed to detect and quantify isopropyl benzenesulfonate, particularly in pharmaceutical contexts:

• High-Performance Liquid Chromatography (HPLC)

• Gas Chromatography-Mass Spectrometry (GC-MS)

• Liquid Chromatography-Mass Spectrometry (LC-MS)

These methods are essential for monitoring the presence of isopropyl benzenesulfonate as a potential genotoxic impurity in pharmaceutical products.

Relationship to Other Sulfonates

Isopropyl benzenesulfonate belongs to the broader family of alkyl benzenesulfonates, some of which have more extensive applications in industry. While isopropyl benzenesulfonate has a shorter alkyl chain (C3), related compounds with longer chains (C≥10) such as dodecylbenzenesulfonates are widely used as surfactants and detergents.

The structural similarities and differences between isopropyl benzenesulfonate and longer-chain alkylbenzenesulfonates contribute to their varying properties and applications in different industrial and research contexts.